molecular formula C5H8N4O B8692965 1H-1,2,3-Triazole-1-carboxaMide, N,N-diMethyl-

1H-1,2,3-Triazole-1-carboxaMide, N,N-diMethyl-

Cat. No.: B8692965
M. Wt: 140.14 g/mol
InChI Key: ZCJCHYZWHQEOEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-1,2,3-Triazole-1-carboxaMide, N,N-diMethyl- is a useful research compound. Its molecular formula is C5H8N4O and its molecular weight is 140.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-1,2,3-Triazole-1-carboxaMide, N,N-diMethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-1,2,3-Triazole-1-carboxaMide, N,N-diMethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H8N4O

Molecular Weight

140.14 g/mol

IUPAC Name

N,N-dimethyltriazole-1-carboxamide

InChI

InChI=1S/C5H8N4O/c1-8(2)5(10)9-4-3-6-7-9/h3-4H,1-2H3

InChI Key

ZCJCHYZWHQEOEN-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)N1C=CN=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-t-Butyl-5-(1,3-dioxolan-2-yl-methylthio)-1H-1,2,4-triazole (7 g, 28.8 mmole), 2.8 ml (30.5 mmole) of dimethylcarbamoyl chloride, 8 ml (57 mmole) of triethylamine and 0.5 g (4.1 mmole) of 4-dimethylaminopyridine were dissolved in 50 ml of tetrahydrofuran (THF). The mixture was refluxed for four hours, concentrated in vacuo and partitioned between methylene chloride and dilute hydrochloric acid. The organic layer was separated, dried over magnesium sulfate, filtered and concentrated. Chromatography on silica gel using ethyl ether/hexane gave 1-dimethylcarbamoyltriazole, an oil.
Name
3-t-Butyl-5-(1,3-dioxolan-2-yl-methylthio)-1H-1,2,4-triazole
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
2.8 mL
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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